Cas no 2640819-34-5 (4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine)

• Product Name: 4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine
• CAS No: 2640819-34-5
• MF: C₁₇H₂₂N₄O₂S
• MW: 346.447182178497
• CID: 5318587
• PubChem ID: 155800339
• Update Time: 2025-05-24

4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• AKOS040724426
• 2640819-34-5
• F6753-0851
• 4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine
• [4-(5,6-Dimethylthieno[2,3-d]pyrimidin-4-yl)-2-morpholinyl]-1-pyrrolidinylmethanone

• Inchi： 1S/C17H22N4O2S/c1-11-12(2)24-16-14(11)15(18-10-19-16)21-7-8-23-13(9-21)17(22)20-5-3-4-6-20/h10,13H,3-9H2,1-2H3
• InChI Key： YJACYVWFXKRTRW-UHFFFAOYSA-N
• SMILES： C(C1OCCN(C2N=CN=C3SC(C)=C(C)C3=2)C1)(N1CCCC1)=O

Computed Properties

• Exact Mass: 346.14634713g/mol
• Monoisotopic Mass: 346.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 585.6±50.0 °C(Predicted)
• pka: 5.38±0.40(Predicted)

Additional information on 4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine

Chemical Compound CAS No 2640819-34-5: A Comprehensive Overview

The chemical compound with CAS No 2640819-34-5, commonly referred to as 4-{5,6-dimethylthieno[2,3-d]pyrimidin-4-yl}-2-(pyrrolidine-1-carbonyl)morpholine, is a highly specialized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The morpholine backbone, combined with the 5,6-dimethylthieno[2,3-d]pyrimidin-4-yl substituent and the pyrrolidine-1-carbonyl group, creates a molecule with intriguing properties that make it a subject of interest for researchers worldwide.

Recent studies have highlighted the importance of thienopyrimidine derivatives in medicinal chemistry. The 5,6-dimethylthieno[2,3-d]pyrimidin-4-yl moiety in this compound is particularly interesting due to its potential as a scaffold for designing bioactive molecules. Researchers have explored the ability of such structures to interact with various biological targets, including enzymes and receptors. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that thienopyrimidine derivatives can exhibit potent inhibitory activity against kinases, which are key players in numerous pathological processes such as cancer and inflammatory diseases.

The morpholine ring system in this compound adds another layer of complexity and functionality. Morpholine derivatives are known for their versatility in medicinal chemistry due to their ability to form hydrogen bonds and their lipophilic properties. In this case, the morpholine ring is further substituted with a pyrrolidine-1-carbonyl group, which introduces additional flexibility and potential for molecular recognition. This substitution pattern may enhance the compound's ability to bind to specific protein targets, making it a promising candidate for drug design.

From a synthetic perspective, the construction of this compound involves advanced techniques in organic synthesis. The assembly of the thienopyrimidine core typically requires multi-step reactions involving nucleophilic aromatic substitutions or cyclization processes. The introduction of the morpholine and pyrrolidine groups necessitates precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods and stereocontrol have further enhanced the feasibility of synthesizing such complex molecules.

In terms of applications, this compound represents a valuable tool for exploring structure-activity relationships (SAR) in drug discovery. By modifying the substituents on the thienopyrimidine ring or altering the morpholine side chain, researchers can investigate how these changes affect biological activity. For example, variations in the methyl groups on the thienopyrimidine ring could influence lipophilicity and metabolic stability—critical factors for drug candidates.

Moreover, computational studies using molecular modeling techniques have provided insights into the potential binding modes of this compound with target proteins. These studies suggest that the morpholine ring may serve as a critical interaction site for hydrogen bonding or π-interactions with amino acid residues in protein active sites. Such findings underscore the importance of understanding three-dimensional molecular interactions when designing bioactive compounds.

Looking ahead, the development of novel analogs based on this structure could pave the way for innovative therapeutic agents. Collaborative efforts between academic institutions and pharmaceutical companies are increasingly focusing on optimizing such compounds for specific therapeutic indications. As research progresses, it is anticipated that compounds like CAS No 2640819-34-5 will continue to play a pivotal role in advancing our understanding of molecular recognition and drug design principles.